Cas no 878741-73-2 (methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 878741-73-2
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 1120306
• PubChem ID: 86227359
• Update Time: 2025-06-14

methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(cyanomethyl)-1-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
• methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(cyanomethyl)-1-methyl-, methyl ester

• Inchi： 1S/C8H9N3O2/c1-11-6(3-4-9)5-7(10-11)8(12)13-2/h5H,3H2,1-2H3
• InChI Key： VKIYHJGOFQQNSX-UHFFFAOYSA-N
• SMILES： N1(C)C(CC#N)=CC(C(OC)=O)=N1

Additional information on methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(Cyanomethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 878741-73-2)

Methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 878741-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative is characterized by the presence of a cyanomethyl group and a methyl ester functionality, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic disorders and inflammatory diseases.

The compound's molecular structure combines a pyrazole core with substituents that enhance its reactivity and binding affinity. This design aligns with current trends in fragment-based drug discovery (FBDD), where small molecular fragments like methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate serve as building blocks for targeted therapies. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research. The cyano group further expands its applicability in click chemistry, addressing the growing need for modular synthesis approaches in bioconjugation.

From an industrial perspective, this compound is synthesized through optimized routes involving esterification and cyanoalkylation reactions, which are frequently searched topics in organic chemistry forums. Its stability under ambient conditions and solubility in common organic solvents like DMSO and methanol make it a practical choice for lab-scale experiments. Environmental considerations are also addressed, as its degradation profile complies with green chemistry principles—a key concern for modern manufacturers aiming to reduce hazardous waste.

In agrochemical applications, methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise as a precursor for crop protection agents. With the global push toward sustainable agriculture, researchers are exploring its derivatives for pest resistance management, a subject trending in agricultural science publications. The compound's low mammalian toxicity (as per preliminary assays) aligns with regulatory demands for safer agrochemicals, further driving its commercial relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of CAS No. 878741-73-2, ensuring compliance with industry standards. These methods are frequently queried by quality control professionals, reflecting the compound's integration into high-stakes R&D workflows. Additionally, computational modeling studies predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a cutting-edge area in cheminformatics that attracts substantial academic and commercial investment.

The patent landscape surrounding pyrazole-3-carboxylate derivatives reveals competitive activity, particularly in Asia-Pacific markets where pharmaceutical innovation is accelerating. This aligns with search engine data showing increased interest in custom synthesis and contract manufacturing of such intermediates. Suppliers often highlight CAS No. 878741-73-2 in catalogs targeting drug development hubs, emphasizing its role in accelerating preclinical studies.

Future directions for this compound include exploring its enantioselective synthesis—a trending topic in asymmetric catalysis—and derivatization for biomaterials applications. As AI-driven molecular design gains traction, methyl 5-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate is likely to feature in machine learning datasets for virtual screening campaigns, addressing the demand for faster hit identification in drug discovery pipelines.